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For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Bromonaphthalene (C₁₀H₇Br) is an aromatic organic compound that serves as a key

intermediate in various synthetic processes within the pharmaceutical and chemical industries.

[1][2] Its utility is underscored by its application in the synthesis of N-aryl imidazoles, diaryl

ethers, and arylnaphthalenes, as well as its use as a solvent for certain specialized

applications.[2][3][4] A thorough understanding of its physical properties and associated

hazards is paramount for its safe handling, application in experimental design, and the

development of robust manufacturing processes. This guide provides an in-depth overview of

the core physical characteristics and safety considerations of 1-bromonaphthalene, presented

in a manner conducive to the needs of research and development professionals.

Physical Properties
1-Bromonaphthalene is a colorless to pale yellow oily liquid with a pungent odor. The

quantitative physical properties of 1-bromonaphthalene are summarized in the tables below

for ease of reference and comparison.

Table 1: General and Molar Properties
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Property Value Source(s)

Molecular Formula C₁₀H₇Br

Molecular Weight 207.07 g/mol

Appearance
Colorless to pale yellow oily

liquid

Odor Pungent

Table 2: Thermal and Physical Constants
Property Value Conditions Source(s)

Melting Point -2 to -1 °C

Boiling Point 133-134 °C at 10 mmHg

281 °C
at 760 mmHg

(calculated)

Density 1.48 g/mL at 20 °C

Refractive Index 1.6570 at 20 °C (n20/D)

Flash Point > 110 °C Closed Cup

Vapor Pressure 0.00973 mmHg

Table 3: Solubility Profile
Solvent Solubility Source(s)

Water Sparingly soluble / Insoluble

Ethanol Miscible

Diethyl Ether Miscible

Benzene Miscible

Chloroform Miscible
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Hazards and Safety Information
A comprehensive understanding of the hazards associated with 1-bromonaphthalene is

crucial for ensuring laboratory and industrial safety. The following tables summarize the key

hazard classifications and safety data.

Table 4: GHS Hazard Classification
Hazard Class Category

Hazard
Statement

Pictogram Signal Word

Acute Toxicity,

Oral
Category 4

H302: Harmful if

swallowed
Warning

Serious Eye

Damage/Eye

Irritation

Category 2A

H319: Causes

serious eye

irritation

Warning

Hazardous to the

Aquatic

Environment,

Acute Hazard

Category 1
H400: Very toxic

to aquatic life
Warning

Hazardous to the

Aquatic

Environment,

Long-term

Hazard

Category 1

H410: Very toxic

to aquatic life

with long lasting

effects

Warning

Sources:

Table 5: NFPA 704 Diamond
Category Rating

Health (Blue) 2

Flammability (Red) 1

Instability (Yellow) 0

Special (White)
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Source:

Description of NFPA Ratings:

Health (2): Can cause temporary incapacitation or residual injury.

Flammability (1): Must be preheated before ignition can occur.

Instability (0): Normally stable, even under fire exposure conditions, and is not reactive with

water.

Experimental Protocols
The following are detailed methodologies for key experiments used to determine the physical

properties of liquid organic compounds such as 1-bromonaphthalene.

Determination of Boiling Point (Capillary Method)
Objective: To determine the temperature at which the vapor pressure of the liquid equals the

atmospheric pressure.

Methodology:

A small amount of the liquid is placed in a small test tube.

A capillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.

The test tube is then attached to a thermometer and heated in a controlled manner using a

heating bath (e.g., oil bath or a melting point apparatus with a boiling point function).

As the liquid is heated, the air trapped in the capillary tube expands and escapes.

When the boiling point of the liquid is reached, a rapid and continuous stream of bubbles will

emerge from the open end of the capillary tube.

The heat source is then removed, and the apparatus is allowed to cool slowly.

The boiling point is recorded as the temperature at which the liquid begins to enter the

capillary tube.
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Determination of Melting Point (Capillary Method)
Objective: To determine the temperature at which the solid phase of a substance is in

equilibrium with its liquid phase.

Methodology:

A small, finely powdered sample of the solidified compound is packed into a capillary tube

sealed at one end.

The capillary tube is placed in a melting point apparatus, which contains a heating block and

a thermometer.

The sample is heated at a slow, controlled rate (typically 1-2 °C per minute) near the

expected melting point.

The temperature at which the first drop of liquid appears is recorded as the beginning of the

melting range.

The temperature at which the entire solid has turned into a clear liquid is recorded as the end

of the melting range. For a pure compound, this range is typically narrow (0.5-2 °C).

Determination of Density (Pycnometer Method)
Objective: To determine the mass per unit volume of the liquid.

Methodology:

A pycnometer, a glass flask with a specific, accurately known volume, is first weighed empty.

The pycnometer is then filled with the liquid, ensuring no air bubbles are trapped, and the

excess liquid is removed.

The filled pycnometer is then weighed again.

The mass of the liquid is determined by subtracting the mass of the empty pycnometer from

the mass of the filled pycnometer.
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The density is calculated by dividing the mass of the liquid by the known volume of the

pycnometer.

Determination of Refractive Index (Abbe Refractometer)
Objective: To measure the extent to which light is bent when it passes through the liquid.

Methodology:

A few drops of the liquid are placed on the prism of an Abbe refractometer.

The prism is closed, and the light source is adjusted to illuminate the field of view.

The refractometer is adjusted until the dividing line between the light and dark fields is sharp

and centered on the crosshairs.

The refractive index is read directly from the instrument's scale. The temperature should be

controlled and recorded as the refractive index is temperature-dependent.

Determination of Flash Point (Closed-Cup Method)
Objective: To determine the lowest temperature at which the liquid gives off sufficient vapor to

form an ignitable mixture with air in a closed container.

Methodology:

The liquid sample is placed in a closed cup of a flash point apparatus (e.g., Pensky-Martens

or Abel).

The sample is heated at a slow, constant rate.

At regular temperature intervals, an ignition source (a small flame or spark) is introduced into

the vapor space above the liquid.

The flash point is the lowest temperature at which the vapors of the liquid ignite with a brief

flash.

Logical Relationships of Properties and Hazards
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The physical properties of 1-bromonaphthalene are intrinsically linked to its potential hazards.

The following diagram illustrates these relationships.

Figure 1: Relationship between Physical Properties and Hazards of 1-Bromonaphthalene
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Figure 1: Relationship between Physical Properties and Hazards of 1-Bromonaphthalene.

Conclusion
1-Bromonaphthalene is a valuable chemical intermediate with a well-defined set of physical

properties and associated hazards. Its high boiling point and low vapor pressure contribute to a

reduced inhalation hazard at ambient temperatures, while its high flash point indicates a low

flammability risk. However, it is classified as harmful if swallowed and causes serious eye

irritation, necessitating the use of appropriate personal protective equipment and handling

procedures. Furthermore, its high toxicity to aquatic life demands careful consideration for

environmental containment and disposal. By adhering to the safety guidelines and

understanding the physical characteristics outlined in this guide, researchers and professionals

can safely and effectively utilize 1-bromonaphthalene in their scientific endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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